![molecular formula C10H11NaO5 B579978 Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate CAS No. 77305-02-3](/img/structure/B579978.png)
Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate, also known as 3-(4-Hydroxy-3-methoxyphenyl)lactic Acid Sodium Salt, Sodium 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propionate, or 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propionic Acid Sodium Salt , is a chemical compound with the molecular formula C10H11NaO5 . It is a metabolite of dihydroxyphenylalanine (DOPA), which is a natural isomer of the immediate precursor of dopamine .
Molecular Structure Analysis
The molecular weight of Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate is 234.18 . Its structure includes a propionic acid moiety attached to a phenyl ring . The compound’s InChI Key is VYPSMFXPMZZSSK-UHFFFAOYSA-M .Physical And Chemical Properties Analysis
Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate is a solid at 20 degrees Celsius . It is hygroscopic, meaning it absorbs moisture from the air . The compound appears as a white to almost white powder or crystal .Scientific Research Applications
Enhancing Muscle Strength
This compound has been shown to significantly enhance absolute grip strength and relative grip strength . This suggests that it could be used in the development of supplements or treatments aimed at improving muscle strength .
Inhibiting Protein Catabolism
Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate has been found to inhibit protein catabolism, particularly when induced by exhaustive exercise . This could make it useful in the development of treatments for conditions characterized by excessive protein breakdown, such as certain muscle wasting diseases .
Improving Glucose and Lipid Metabolism
This compound has been found to improve hepatic glucose and lipid metabolism . This suggests potential applications in the treatment of metabolic disorders, such as diabetes and dyslipidemia .
Inhibiting Muscular Lipid Metabolism
Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate has been shown to inhibit muscular lipid metabolism . This could have implications for the treatment of conditions characterized by abnormal lipid metabolism in the muscles .
Promoting Muscle Development
Low-dose administration of this compound has been found to increase Myf5 expression in sedentary mice, suggesting that it may promote muscle development .
Antioxidant Activity
Numerous studies have documented the antioxidant effects of this compound . This suggests potential applications in the prevention or treatment of diseases characterized by oxidative stress .
Anti-obesity Effects
This compound has also been found to have anti-obesity effects . This could make it useful in the development of weight loss supplements or treatments .
Suppression of NO Generation
Certain derivatives of this compound have been found to suppress NO generation . This suggests potential applications in the treatment of conditions characterized by excessive NO production .
properties
IUPAC Name |
sodium;2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O5.Na/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14;/h2-3,5,8,11-12H,4H2,1H3,(H,13,14);/q;+1/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYPSMFXPMZZSSK-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC(C(=O)[O-])O)O.[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NaO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659916 |
Source
|
Record name | Sodium 2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77305-02-3 |
Source
|
Record name | Sodium 2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659916 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.